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Compound of Interest

Compound Name: Fluometuron

Cat. No.: B1672900

A comprehensive guide for researchers and scientists on the environmental fate and
ecotoxicological effects of fluometuron, diuron, and linuron, supported by experimental data
and detailed methodologies.

Fluometuron, a member of the phenylurea class of herbicides, is widely used for the selective
control of broadleaf weeds and annual grasses in cotton production. Its environmental impact,
along with that of other prominent urea herbicides such as diuron and linuron, is a subject of
ongoing scientific scrutiny. This guide provides a detailed comparison of these herbicides,
focusing on their environmental persistence, potential for water contamination, and toxicity to
non-target organisms. The information is presented to aid researchers, scientists, and drug
development professionals in understanding the ecological footprint of these compounds.

Soil Persistence and Mobility

The persistence of a herbicide in the soil is a critical factor determining its potential for long-
term environmental impact and the risk of carryover injury to subsequent crops. This
persistence is often quantified by its soil half-life (DT50), the time it takes for 50% of the initial
concentration to dissipate. The mobility of a herbicide, which influences its potential to leach
into groundwater, is indicated by its water solubility and its soil organic carbon-water
partitioning coefficient (Koc).
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Soil Organic
Water
. . - Carbon )
o Soil Half-life Solubility . Leaching
Herbicide Partitioning .
(DT50) (days) (mg/L at 20- . Potential
Coefficient
25°C)
(Koc) (mL/g)
High to
Fluometuron 30 - 85[1] 90 - 105[2][3] 29 - 200[4]
Moderate[4]
30 - 365
Diuron ) 36.4 - 42[6] 400 - 499[6][7] Moderate[5][6]
(typically 90)[5]
30-150
Linuron (typically 60)[8] 63.8 - 81[10][11] 341 - 400[7][8] Moderate[10]
[9]

Key Findings:

o Fluometuron exhibits a shorter half-life compared to diuron, suggesting a lower potential for
long-term persistence in some soil types. However, its lower Koc value indicates a higher
potential for leaching into groundwater compared to diuron and linuron.

« Diuron can be highly persistent in soil, with a half-life that can extend up to a year under
certain conditions. Its higher Koc value suggests stronger binding to soil particles, reducing
its mobility compared to fluometuron.[5][6]

e Linuron shows moderate persistence and mobility, falling between fluometuron and diuron
in terms of its environmental behavior in soil.[7][8][10]

Ecotoxicity to Non-Target Organisms

The application of herbicides can have unintended consequences for organisms that are not
the target weeds. This ecotoxicity is assessed through various metrics, including the median
lethal dose (LD50) for terrestrial animals and the median lethal concentration (LC50) or median
effective concentration (EC50) for aquatic organisms.

Toxicity to Vertebrates
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. Acute Oral LD50 (Rat) Avian Dietary LC50

Herbicide
(mglkg) (mglkg)
Fluometuron 6416 - 8900[1] >4500 (Mallard duck)[1]
) >5000 (Japanese quail, Ring-
Diuron 1017 - 3750[5]
necked pheasant)[12]

Linuron 1200 - 1500[8] >5000 (Japanese quail)[8]

Toxicity to Aquatic Organisms

] Aquatic
o Fish 96-hr LC50 Algae 72-96 hr
Herbicide Invertebrate 48-hr
(mglL) EC50 (pg/L)
EC50/LC50 (mglL)
Fluometuron 30 (Rainbow trout)[1] 54 (Daphnia)[1] 38[13]
] 3.5 - 14.7 (Rainbow 1.0 - 2.5 (Daphnia
Diuron 1.96[14]
trout)[12][14] magna)[12]
) 3.2 - 16.4 (Rainbow 0.12 (Daphnia magna)
Linuron 5.8 - 9.7[13][15]
trout)[15] [15]
Key Findings:

 All three herbicides exhibit low acute oral toxicity to mammals.

» Diuron and Linuron are significantly more toxic to fish and aquatic invertebrates than
Fluometuron.[1][12][14][15]

o Algae are particularly sensitive to these urea herbicides, which act by inhibiting
photosynthesis. Diuron and Linuron show very high toxicity to algae at concentrations in the
low microgram per liter range.[13][14][15]

Environmental Fate and Degradation Pathways

The breakdown of urea herbicides in the environment is a crucial process that mitigates their
long-term impact. Degradation can occur through microbial action, photodegradation, and
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chemical hydrolysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. EXTOXNET PIP - FLUOMETURON [extoxnet.orst.edu]

2. researchgate.net [researchgate.net]

3. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

4. echemi.com [echemi.com]

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1672900?utm_src=pdf-body-img
https://www.benchchem.com/product/b1672900?utm_src=pdf-custom-synthesis
http://extoxnet.orst.edu/pips/fluometu.htm
https://www.researchgate.net/publication/10931363_Diuron_Occurrence_and_Distribution_in_Soil_and_Surface_and_Ground_Water_Associated_with_Grass_Seed_Production
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=P100XZ7W.TXT
https://www.echemi.com/products/pid_Seven14031-fluometuron.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672900?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

5. wsdot.wa.gov [wsdot.wa.gov]

6. Functional and structural impact of linuron on a freshwater community of primary
producers: the use of immobilized algae - PubMed [pubmed.ncbi.nim.nih.gov]

7. filesO1.core.ac.uk [filesOl.core.ac.uk]
8. EXTOXNET PIP - LINURON [extoxnet.orst.edu]

9. Comparison of linuron degradation in the presence of pesticide mixtures in soil under
laboratory conditions - PMC [pmc.ncbi.nim.nih.gov]

10. ccme.ca [ccme.ca]

11. Linuron (Ref: HOE 02810) [sitem.herts.ac.uk]
12. EXTOXNET PIP - DIURON [extoxnet.orst.edu]
13. epa.gov [epa.gov]

14. circabc.europa.eu [circabc.europa.eu]

15. ccme.ca [ccme.ca]

To cite this document: BenchChem. [A Comparative Analysis of the Environmental Impact of
Fluometuron and Other Urea Herbicides]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672900#comparing-the-environmental-impact-of-
fluometuron-and-other-urea-herbicides]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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